[2-(5-Chloro-2-methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate

• IUPAC Name: [2-(5-chloro-2-methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C15H12BrClN2O4/c1-22-13-3-2-11(17)5-12(13)19-14(20)8-23-15(21)9-4-10(16)7-18-6-9/h2-7H,8H2,1H3,(H,19,20)
• InChI Key: DRUIFAWLYSBPFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C15H12BrClN2O4
• Molecular Weight: 399.62 g/mol

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it might involve steps similar to those used in the synthesis of related compounds. For example, the bromination of pyridine derivatives is a common reaction in organic chemistry. The introduction of the methoxyanilino and oxoethyl groups would likely involve further functionalization of the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, with various substituents including a 5-chloro-2-methoxyanilino group and a 2-oxoethyl group. The presence of these groups would likely have a significant impact on the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring would likely make the compound aromatic and potentially basic. The various substituents would also influence properties such as polarity and solubility.

Scientific Research Applications

Cytokinin Perception and Signaling

• suggests that INCYDE can enhance cytokinin response by acting as a cytokinin receptor agonist. It binds to cell-surface receptors, potentially enabling action at the plasma membrane. This dual intracellular and surface localization enhances cytokinin responses.

Photo- and Thermochromism Studies

• . Their photo- and thermochromism properties are related to reversible proton transfer, making them interesting candidates for further investigation.

Inhibition of Cytokinin Oxidase/Dehydrogenase (CKX) Enzymes

• . CKX enzymes degrade cytokinins, and inhibiting them can lead to increased cytokinin levels, impacting plant growth and development.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological context. If it’s intended for use as a drug, its mechanism of action would depend on its specific biological targets.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. For example, if it shows promising biological activity, it could be further developed and studied as a potential drug.